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Introduction

Albamycin™, the brand name for the aminocoumarin antibiotic novobiocin, is a valuable tool
in microbiology for the selection of specific bacterial strains.[1][2] Produced by the
actinomycete Streptomyces niveus, novobiocin selectively inhibits bacterial DNA gyrase
(specifically the GyrB subunit), an enzyme essential for DNA replication and repair.[3][4][5] This
mechanism of action makes it particularly effective against Gram-positive bacteria.[6] These
application notes provide detailed protocols and critical data for utilizing Albamycin™ as a
selection agent in various bacterial culture applications.

Mechanism of Action

Novobiocin acts as a competitive inhibitor of the ATPase activity of the bacterial DNA gyrase B
(GyrB) subunit.[3][4] DNA gyrase is a type Il topoisomerase responsible for introducing
negative supercoils into bacterial DNA, a process crucial for DNA replication, transcription, and
recombination.[3] By binding to the ATP-binding site of GyrB, novobiocin prevents the
conformational changes required for DNA strand passage and re-ligation, ultimately leading to
the cessation of DNA synthesis and bacterial cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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